Cas no 903310-06-5 (2,4-dichloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide)

2,4-Dichloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide is a synthetic organic compound featuring a dichlorobenzamide moiety linked to a substituted quinazolinone scaffold. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or bioactive molecule in drug discovery. The dichlorophenyl group may enhance lipophilicity and binding affinity, while the quinazolinone core is known for its pharmacological relevance, including kinase inhibition or antimicrobial activity. The compound’s precise advantages depend on its application context, but its modular design allows for further derivatization, enabling structure-activity relationship studies. Rigorous purity and stability under standard conditions are expected, making it suitable for research and development purposes.
2,4-dichloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide structure
903310-06-5 structure
Product Name:2,4-dichloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide
CAS No:903310-06-5
MF:C22H15Cl2N3O2
MW:424.279402971268
CID:5495188
Update Time:2025-05-23

2,4-dichloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 2,4-dichloro-N-[4-(2-methyl-4-oxo-3(4H)-quinazolinyl)phenyl]-
    • 2,4-dichloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide
    • Inchi: 1S/C22H15Cl2N3O2/c1-13-25-20-5-3-2-4-18(20)22(29)27(13)16-9-7-15(8-10-16)26-21(28)17-11-6-14(23)12-19(17)24/h2-12H,1H3,(H,26,28)
    • InChI Key: YSRCXCFUXCVHPX-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(N2C(=O)C3=C(N=C2C)C=CC=C3)C=C1)(=O)C1=CC=C(Cl)C=C1Cl

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Additional information on 2,4-dichloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide

Comprehensive Overview of 2,4-Dichloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide (CAS No. 903310-06-5)

2,4-Dichloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide (CAS No. 903310-06-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the quinazolinone family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both dichlorophenyl and dihydroquinazolinone moieties in its structure makes it a promising candidate for various applications.

Researchers and industry professionals are increasingly interested in 2,4-dichloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide due to its potential role in drug discovery. The compound's molecular framework is often explored for its ability to interact with biological targets, particularly in the development of enzyme inhibitors. Given the rising demand for novel therapeutic agents, this compound is frequently discussed in forums focusing on medicinal chemistry and pharmacological research.

One of the key reasons behind the growing popularity of CAS No. 903310-06-5 is its structural similarity to other bioactive quinazolinone derivatives. These derivatives are known for their applications in treating various conditions, which aligns with current trends in precision medicine and targeted therapy. The compound's potential as a kinase inhibitor has also been a topic of interest, especially in oncology research, where kinase modulation is a critical strategy.

From a synthetic chemistry perspective, 2,4-dichloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide presents an intriguing challenge due to its complex structure. Chemists often seek efficient synthetic routes to produce this compound, and discussions around green chemistry and sustainable synthesis methods are frequently associated with it. The compound's synthesis typically involves multi-step reactions, including amide coupling and cyclization processes, which are areas of active research.

In addition to its pharmaceutical potential, CAS No. 903310-06-5 has also been explored in material science. The dichlorophenyl group, in particular, contributes to the compound's stability and may influence its electronic properties. This has led to investigations into its use in organic semiconductors and photovoltaic materials, aligning with the global push toward renewable energy solutions.

The market for 2,4-dichloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide is expected to grow as more applications are discovered. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the demands of academic and industrial researchers. The compound's high purity and custom synthesis options are often highlighted, reflecting the needs of modern research laboratories.

For those working with CAS No. 903310-06-5, proper handling and storage are essential to maintain its integrity. While the compound is not classified as hazardous under standard regulations, best practices in laboratory safety should always be followed. Researchers are advised to consult material safety data sheets (MSDS) and relevant literature before use.

In summary, 2,4-dichloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide (CAS No. 903310-06-5) is a versatile compound with significant potential in multiple scientific fields. Its unique structure and functional groups make it a valuable subject for ongoing research, particularly in drug development and advanced materials. As the scientific community continues to explore its properties, this compound is likely to remain a topic of interest in both academic and industrial settings.

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